Cas no 2229429-76-7 (3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2229429-76-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5849553
• PubChem ID: 165718234
• Update Time: 2025-06-28

3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol
• 2229429-76-7
• EN300-1762522

• Inchi： 1S/C13H16O/c1-4-11-5-7-12(8-6-11)9-13(2,3)10-14/h1,5-8,14H,9-10H2,2-3H3
• InChI Key： XYKGNAGGUACOOJ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229429-76-7)

3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229429-76-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its 4-ethynylphenyl and 2,2-dimethylpropan-1-ol moieties, which contribute to its distinct physical and chemical properties.

The 4-ethynylphenyl group is a versatile functional group that can participate in a wide range of chemical reactions, including coupling reactions and polymerization processes. This makes 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol an attractive starting material for the synthesis of more complex molecules. The 2,2-dimethylpropan-1-ol moiety, on the other hand, imparts hydroxyl functionality to the molecule, which can be further modified through esterification, etherification, or other reactions to tailor the compound's properties for specific applications.

Recent research has focused on the potential of 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol in the development of new pharmaceuticals. Studies have shown that compounds containing the 4-ethynylphenyl group can exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol demonstrated significant inhibition of cancer cell proliferation in vitro. The hydroxyl group in the compound can be modified to enhance its bioavailability and reduce toxicity, making it a promising candidate for further drug development.

In addition to its pharmaceutical applications, 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol has also been explored for use in materials science. The presence of the 4-ethynylphenyl group allows for the formation of conjugated polymers with interesting electronic and optical properties. These polymers can be used in various applications, including organic light-emitting diodes (OLEDs), solar cells, and sensors. A recent study published in the Journal of Polymer Science highlighted the potential of 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol as a monomer for the synthesis of high-performance conjugated polymers with enhanced stability and efficiency.

The synthesis of 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol typically involves a multi-step process that includes the formation of the 4-ethynylphenyl group through a Sonogashira coupling reaction and subsequent functionalization to introduce the 2,2-dimethylpropan-1-ol moiety. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further simplified the synthesis process, reducing costs and environmental impact.

The physical properties of 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol, such as its melting point, boiling point, and solubility, are crucial for its application in various fields. These properties can be fine-tuned by modifying the substituents on the molecule. For example, introducing electron-withdrawing or electron-donating groups can alter the compound's reactivity and stability. Understanding these properties is essential for optimizing its performance in pharmaceutical formulations and materials science applications.

In conclusion, 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229429-76-7) is a versatile compound with significant potential in pharmaceutical and materials science research. Its unique chemical structure and functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.